3,5-Diphenylbenzo[c]isoxazole

• IUPAC Name: 3,5-diphenyl-2,1-benzoxazole
• InChI: InChI=1S/C19H13NO/c1-3-7-14(8-4-1)16-11-12-18-17(13-16)19(21-20-18)15-9-5-2-6-10-15/h1-13H
• InChI Key: OBVGIUFUQVYNEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(ON=C3C=C2)C4=CC=CC=C4
• Molecular Formula: C19H13NO
• DSSTOX Substance ID: DTXSID30572866
• Molecular Weight: 271.3 g/mol
• CAS RN: 69751-73-1

Description

3,5-Diphenylbenzo[c]isoxazole is a heterocyclic compound with a fused benzene and isoxazole ring system. Its chemical structure consists of two phenyl groups attached to the isoxazole core. The isoxazole moiety is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. This compound exhibits interesting biological properties and has been studied for its potential applications in drug discovery.

Synthesis Analysis

Several synthetic methods have been explored for the preparation of 3,5-diphenylbenzo[c]isoxazole. One notable approach involves the reaction of acetophenone with diethyl oxalate in the presence of methanol and sodium methoxide at low temperatures. This reaction leads to the formation of methyl 2,4-dioxo-4-phenylbutanoate , which serves as an intermediate for constructing the isoxazole ring system.

Molecular Structure Analysis

The molecular structure of 3,5-diphenylbenzo[c]isoxazole consists of a central isoxazole ring fused with a benzene ring. The phenyl groups are attached at positions 3 and 5 of the isoxazole core. The arrangement of atoms and bonds within the molecule determines its physical and chemical properties, as well as its interactions with other molecules.

Chemical Reactions Analysis

3,5-Diphenylbenzo[c]isoxazole can participate in various chemical reactions, including cycloadditions, functional group transformations, and derivatizations. Researchers have explored its reactivity in the context of drug synthesis and modification. Notably, metal-catalyzed (3 + 2) cycloaddition reactions have been commonly employed, but alternative metal-free synthetic routes are desirable due to the drawbacks associated with metal catalysts.

Physical And Chemical Properties Analysis

• Stability : Assessing its stability under various conditions is crucial for storage and use.

Mechanism of Action

The specific mechanism of action for 3,5-diphenylbenzo[c]isoxazole depends on its intended application. In drug discovery, it may interact with biological targets through binding interactions, affecting cellular processes or pathways. Further studies are needed to elucidate its precise mode of action and potential therapeutic applications.

Safety and Hazards

As with any chemical compound, safety precautions should be taken when handling 3,5-diphenylbenzo[c]isoxazole. It is advisable to follow standard laboratory safety protocols, including the use of appropriate personal protective equipment (PPE), proper ventilation, and safe disposal practices. Additionally, toxicity studies are necessary to evaluate its safety profile.

Future Directions

• Formulation and Delivery : Developing suitable formulations for practical applications.